Cas no 761-70-6 (Hydroperoxide,1-ethylpentyl)

• Product name: Hydroperoxide,1-ethylpentyl
• CAS No: 761-70-6
• MF: C₇H₁₆O₂
• MW: 132.20074
• CID: 574241
• PubChem ID: 136578

Hydroperoxide,1-ethylpentyl Chemical and Physical Properties

Names and Identifiers

• Hydroperoxide,1-ethylpentyl
• 3-hydroperoxyheptane
• 3-Hydroperoxy-n-heptane
• Heptan-3-yl hydroperoxide
• 761-70-6
• DTXSID40997465
• HEPTANE-3-PEROXOL

• Inchi： InChI=1S/C7H16O2/c1-3-5-6-7(4-2)9-8/h7-8H,3-6H2,1-2H3
• InChI Key： RCPMMXGHMBPBLI-UHFFFAOYSA-N
• SMILES： CCCCC(CC)OO

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46